Photoredox chromium and cobalt dual catalysis for carbonyl allylation with butadiene via allyl radical intermediates†

Organic Chemistry Frontiers Pub Date: 2023-12-18 DOI: 10.1039/D3QO01403G

Abstract

Here, we report an allylation reaction of aldehydes with butadiene using cobalt and chromium catalysts via a metal-hydride hydrogen atom transfer (MHAT) pathway under visible light irradiation. A variety of homoallylic alcohols can be obtained with high yield and excellent diastereoselectivity. The cheap and readily available raw materials and catalysts make the reaction system have a great potential application value.

Graphical abstract: Photoredox chromium and cobalt dual catalysis for carbonyl allylation with butadiene via allyl radical intermediates
Photoredox chromium and cobalt dual catalysis for carbonyl allylation with butadiene via allyl radical intermediates†
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